Cas no 103069-50-7 (1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE)

1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE
- 1-Piperazineethanol,4-(1-methylethyl)-
- 2-(4-Isopropylpiperazin-1-yl)ethanol
- 4-(1-methylethyl)-1-Piperazineethanol
- 2-(4-propan-2-ylpiperazin-1-yl)ethanol
- 1-Piperazineethanol,4-(1-methylethyl)-(9CI)
- FT-0642519
- AS-37931
- 1-(2-hydroxyethyl)-4-isopropylpiperazine
- MFCD06740831
- AKOS003587952
- 2-(4-Isopropylpiperazin-1-yl)ethan-1-ol
- CS-0199960
- 1-(2-hydroxyethyl)-4-isopropyl-piperazine, AldrichCPR
- 2-(4-Isopropyl-piperazin-1-yl)-ethanol
- KDYNMWFSJAIPSW-UHFFFAOYSA-N
- 103069-50-7
- A800675
- DTXSID00406285
- SCHEMBL436938
- 2-[4-(propan-2-yl)piperazin-1-yl]ethan-1-ol
- 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE >98%
- DB-040413
-
- MDL: MFCD06740831
- Inchi: InChI=1S/C9H20N2O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h9,12H,3-8H2,1-2H3
- InChI Key: KDYNMWFSJAIPSW-UHFFFAOYSA-N
- SMILES: CC(C)N1CCN(CC1)CCO
Computed Properties
- Exact Mass: 172.15800
- Monoisotopic Mass: 172.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.7A^2
- XLogP3: 0.2
Experimental Properties
- Density: 0.98
- Boiling Point: 72 °C/0.26 mmHg
- Flash Point: 111.4°C
- Refractive Index: 1.484
- PSA: 26.71000
- LogP: -0.11950
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE Security Information
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8 °C
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB285023-2 g |
2-(4-Isopropyl-piperazin-1-yl)-ethanol, 97%; . |
103069-50-7 | 97% | 2g |
€123.00 | 2023-04-26 | |
Chemenu | CM169636-5g |
2-(4-Isopropylpiperazin-1-yl)ethanol |
103069-50-7 | 97% | 5g |
$518 | 2023-11-26 | |
Chemenu | CM169636-25g |
2-(4-Isopropylpiperazin-1-yl)ethanol |
103069-50-7 | 97% | 25g |
$445 | 2021-08-05 | |
TRC | H562990-200mg |
1-(2-Hydroxyethyl)-4-isopropyl-piperazine |
103069-50-7 | 200mg |
$ 95.00 | 2022-06-04 | ||
Apollo Scientific | OR914084-1g |
1-(2-Hydroxyethyl)-4-isopropylpiperazine |
103069-50-7 | 97% | 1g |
£168.00 | 2025-02-21 | |
AstaTech | 62840-5/G |
1-(2-HYDROXYETHYL)-4-ISOPROPYLPIPERAZINE |
103069-50-7 | 97% | 5/G |
$411 | 2022-06-01 | |
Fluorochem | 024677-10g |
1-(2-Hydroxyethyl)-4-isopropyl-piperazine |
103069-50-7 | 98% | 10g |
£150.00 | 2022-02-28 | |
1PlusChem | 1P008T0E-5g |
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE |
103069-50-7 | 97% | 5g |
$350.00 | 2025-02-24 | |
abcr | AB285023-10 g |
2-(4-Isopropyl-piperazin-1-yl)-ethanol, 97%; . |
103069-50-7 | 97% | 10g |
€229.50 | 2023-04-26 | |
Apollo Scientific | OR914084-5g |
1-(2-Hydroxyethyl)-4-isopropylpiperazine |
103069-50-7 | 97% | 5g |
£490.00 | 2025-02-21 |
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE Related Literature
-
Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
-
Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
-
Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
-
Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
Additional information on 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE
Introduction to 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE (CAS No. 103069-50-7)
1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE, also known by its CAS number 103069-50-7, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This piperazine derivative is characterized by its unique molecular structure, which includes a hydroxyethyl and isopropyl substituent. The compound's chemical formula is C9H21N3O, and it has a molecular weight of approximately 179.27 g/mol.
The synthesis of 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE typically involves the reaction of 4-isopropylpiperazine with 2-chloroethanol in the presence of a base, such as potassium carbonate. This process yields a high-purity product that can be further refined through recrystallization or other purification techniques. The compound's solubility in water and organic solvents makes it suitable for various applications, including drug development and chemical synthesis.
In the pharmaceutical industry, 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE has gained attention due to its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of central nervous system (CNS) agents, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, makes it a valuable candidate for drug discovery.
A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE. The researchers found that the compound exhibited potent activity against certain serotonin receptors, specifically 5-HT2A and 5-HT2C. This activity suggests potential therapeutic applications in treating psychiatric disorders such as depression and anxiety. Additionally, the study highlighted the compound's low toxicity profile, making it a promising lead for further drug development.
Beyond its pharmaceutical applications, 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE is also used in chemical synthesis as a building block for more complex molecules. Its reactivity and functional groups allow it to participate in various reactions, including nucleophilic substitution, condensation, and coupling reactions. These properties make it a valuable reagent in organic synthesis laboratories and industrial settings.
The environmental impact of 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE is another area of interest for researchers. Studies have shown that the compound has low environmental persistence and biodegradability, which are important factors in assessing its safety for industrial use. However, proper handling and disposal practices are still recommended to minimize any potential risks.
In conclusion, 1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE (CAS No. 103069-50-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique molecular structure and versatile reactivity make it an attractive candidate for drug discovery and chemical synthesis. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.
103069-50-7 (1-(2-HYDROXYETHYL)-4-ISOPROPYL-PIPERAZINE) Related Products
- 339026-82-3(1H-Imidazo[4,5-b]pyridine, 2-(4-methylphenyl)-1-(phenylmethoxy)-)
- 21312-29-8(3-Iodo-4-methyl-5-nitro-benzoic acid)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 383148-69-4(methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 1040637-77-1(N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)
- 55557-48-7(3-aminothieno2,3-bpyridine-2-carboxamide)
- 2092798-12-2(4-(3,4-Difluorophenyl)-3,3-dimethylpyrrolidine)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 307-59-5(perfluorododecane)
